(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-nitrophenyl)propanoic acid

• IUPAC Name: (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-nitrophenyl)propanoic acid
• InChI: InChI=1S/C24H20N2O6/c27-23(28)13-22(15-9-11-16(12-10-15)26(30)31)25-24(29)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,25,29)(H,27,28)/t22-/m0/s1
• InChI Key: ODIITDVCGARGIW-QFIPXVFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC(=O)O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC(=O)O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N2O6
• DSSTOX Substance ID: DTXSID60427491
• Molecular Weight: 432.4 g/mol
• CAS No.: 501015-25-4

Description

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C24H20N2O6 and its molecular weight is 432.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Activation for Surfactant Dispersion

N-Fluorenyl-9-methoxycarbonyl-protected amino acids have been explored for their utility as surfactants in the dispersion of carbon nanotubes (CNTs). These compounds, when activated enzymatically, can create homogeneous aqueous nanotube dispersions under both constant and physiological conditions, making them valuable for various scientific applications, especially in materials science and nanotechnology (Cousins et al., 2009).

Solid Phase Peptide Synthesis (SPPS) Enhancements

The utility of N-(fluorenyl-9-methoxycarbonyl) amino acids extends into peptide synthesis. These compounds serve as Nα-protecting groups, offering an alternative to the conventional 9-fluorenylmethoxycarbonyl (Fmoc) for amino acids in SPPS. Their unique properties, such as moderate UV absorption, facilitate real-time monitoring of the deprotection process and reduce the rearrangement issues commonly associated with aspartic acid in peptide chains, improving the efficiency and reliability of peptide synthesis (Ramage et al., 1999).

Anti-inflammatory Applications

A series of N-(fluorenyl-9-methoxycarbonyl) amino acids have demonstrated a broad spectrum of anti-inflammatory activity. These compounds have shown effectiveness against conditions where activated T lymphocytes are implicated, such as oxazolone dermatitis in mice and adjuvant arthritis in rats. Their mode of action includes the inhibition of T-lymphocyte activation and the blocking of leukocyte infiltration, which are key processes in the inflammatory response. This suggests their potential as therapeutic agents for treating various inflammatory diseases, highlighting a novel application in medical research and pharmacology (Burch et al., 1991).